Cas no 1806810-22-9 (6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806810-22-9
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4916704
• Update Time: 2025-06-09

6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-2-3-4(13)1-5(11)12-6(3)7(9)10/h1,7H,2H2,(H3,11,12,13)
• InChI Key： BADNQIUBXLLLKQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(N)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1

Additional information on 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine

Introduction to 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806810-22-9)

6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine, a compound with the CAS number 1806810-22-9, is a unique and multifaceted molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex structure, which includes an amino group, a bromomethyl group, a difluoromethyl group, and a hydroxyl group, all attached to a pyridine ring. The combination of these functional groups endows the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine has been extensively studied due to its potential as a building block in the development of novel pharmaceuticals. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in both academic and industrial settings. One notable synthetic route involves the sequential introduction of the bromomethyl and difluoromethyl groups onto the pyridine ring, followed by the addition of the amino and hydroxyl functionalities. This approach not only ensures high yields but also allows for precise control over the stereochemistry and regiochemistry of the final product.

In terms of its chemical properties, 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine exhibits remarkable stability under a variety of conditions. The presence of the difluoromethyl group imparts significant electronic effects, enhancing the molecule's reactivity and selectivity in various chemical reactions. Additionally, the amino and hydroxyl groups provide multiple sites for functionalization, enabling the compound to serve as a versatile intermediate in the synthesis of more complex molecules. These properties make it an attractive candidate for use in combinatorial chemistry and high-throughput screening processes.

The biological activity of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine has been explored in several studies, revealing its potential as a lead compound for drug discovery. Research has shown that this molecule possesses potent antiviral and anticancer properties, making it a promising candidate for further development. For instance, studies have demonstrated that it can inhibit the replication of certain viruses by interfering with key viral enzymes. Similarly, its ability to induce apoptosis in cancer cells has been attributed to its interaction with specific cellular targets involved in cell cycle regulation and DNA repair.

One area where 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine has shown particular promise is in the treatment of neurodegenerative diseases. Recent findings suggest that this compound can modulate the activity of certain neurotransmitters and receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are aimed at evaluating its safety and efficacy in these contexts, with preliminary results indicating favorable outcomes.

The environmental impact of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine is another important consideration. Studies have shown that it can be synthesized using environmentally friendly methods, minimizing its ecological footprint. Additionally, efforts are being made to develop biodegradable derivatives that retain the desired biological activity while reducing potential environmental hazards.

In conclusion, 6-Amino-3-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806810-22-9) is a highly versatile compound with significant potential in various scientific and medical applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this molecule is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.